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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Bis-tris
propane (1,3-bis(tris(hydroxymethyl)methylamino)propane) in water. A widely used buffering

agent in biochemistry and molecular biology, understanding its solubility characteristics is

crucial for accurate and reproducible experimental design. This document outlines quantitative

solubility data, factors influencing solubility, and a general protocol for preparing aqueous

solutions.

Core Properties of Bis-Tris Propane
Bis-tris propane is a white crystalline powder known for its wide buffering range, from

approximately pH 6 to 9.5, which is attributed to its two close pKa values (pKa1 = 6.8 and pKa2

= 9.0 at 25°C)[1][2][3]. This makes it a versatile buffer for a variety of biological experiments[3]

[4].

Quantitative Solubility Data
The solubility of Bis-tris propane in water is high, though reported values can vary. For

practical laboratory applications, it is considered readily soluble. The following table

summarizes the available quantitative data.
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Solubility Value
Molar Concentration
(approx.)

Source

15 g in 35 mL ~1.5 M

428 mg/mL ~1.5 M

100 mg/mL ~0.35 M

30% (w/w) Not specified

1 M 1 M

Note: The molecular weight of Bis-tris propane is 282.33 g/mol .

Factors Influencing Solubility
The solubility of Bis-tris propane in aqueous solutions is primarily influenced by temperature

and pH.

Temperature
The change in pKa with temperature (ΔpKa/ΔT) for Bis-tris propane is -0.031. This indicates

that the pKa values decrease as the temperature increases, which can in turn affect the

protonation state of the molecule and potentially its solubility. While specific data on solubility at

various temperatures is not readily available, it is a critical factor to consider for experiments

conducted at temperatures other than 25°C.

pH
As a buffer with two pKa values, the pH of the solution will significantly impact the charge state

of the Bis-tris propane molecule and thus its interaction with water. The useful buffering range

is between pH 6.3 and 9.5. Within this range, Bis-tris propane exists as a mixture of

protonated and deprotonated species. Extreme pH values outside this range may affect its

solubility, although it is generally soluble across its useful buffering range. The pH of a 1 M

solution in water is typically between 10 and 12 at room temperature.

The following diagram illustrates the key factors affecting the solubility of Bis-tris propane.
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Factors Affecting Bis-tris Propane Solubility

Primary Factors

Molecular PropertiesTemperature

Protonation State (pKa1, pKa2)

ΔpKa/ΔT

pH

Solubility
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Factors influencing the aqueous solubility of Bis-tris propane.

Experimental Protocol: Preparation of a Bis-Tris
Propane Buffer Solution
This section provides a general methodology for the preparation of a Bis-tris propane buffer

solution.

Materials:

Bis-tris propane powder

Deionized or distilled water

Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

Magnetic stirrer and stir bar

pH meter

Volumetric flask

Beaker
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Procedure:

Weighing: Accurately weigh the desired amount of Bis-tris propane powder based on the

target concentration and final volume.

Dissolving: Add the powder to a beaker containing approximately 80% of the final volume of

deionized water. Stir the solution using a magnetic stirrer until the powder is completely

dissolved. A clear, colorless solution should be obtained.

pH Adjustment: While continuously stirring, slowly add HCl or NaOH to titrate the solution to

the desired pH. Monitor the pH using a calibrated pH meter.

Final Volume Adjustment: Once the target pH is reached, transfer the solution to a volumetric

flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred. Add deionized water to reach the final

desired volume.

Sterilization (Optional): If required for the application, the buffer solution can be sterilized by

autoclaving or by filtration through a 0.22 µm filter. Solutions are expected to be stable to

autoclaving.

Storage: Store the prepared buffer solution at 2-8°C, where it should be stable for months.

The following diagram outlines the general workflow for preparing a Bis-tris propane buffer

solution.
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Experimental Workflow: Buffer Preparation
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A generalized workflow for preparing a Bis-tris propane buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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